Cas no 2229416-54-8 (O-2-(4-methylcyclohexyl)propylhydroxylamine)

• Product Name: O-2-(4-methylcyclohexyl)propylhydroxylamine
• CAS No: 2229416-54-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5832469
• PubChem ID: 165660964
• Update Time: 2025-11-02

O-2-(4-methylcyclohexyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-methylcyclohexyl)propylhydroxylamine
• EN300-1734648
• 2229416-54-8
• O-[2-(4-methylcyclohexyl)propyl]hydroxylamine

• Inchi： 1S/C10H21NO/c1-8-3-5-10(6-4-8)9(2)7-12-11/h8-10H,3-7,11H2,1-2H3
• InChI Key： ZKICVRQJWQVGJC-UHFFFAOYSA-N
• SMILES： O(CC(C)C1CCC(C)CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-methylcyclohexyl)propylhydroxylamine

Comprehensive Overview of O-2-(4-methylcyclohexyl)propylhydroxylamine (CAS No. 2229416-54-8)

O-2-(4-methylcyclohexyl)propylhydroxylamine (CAS No. 2229416-54-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique hydroxylamine functional group and 4-methylcyclohexyl moiety, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug development, agrochemicals, and advanced material formulations.

The structural features of O-2-(4-methylcyclohexyl)propylhydroxylamine contribute to its stability and reactivity under various conditions. The presence of the hydroxylamine group (-NHOH) allows for selective oxidation or reduction reactions, which are critical in constructing nitrogen-containing heterocycles—a common motif in bioactive molecules. Additionally, the 4-methylcyclohexyl substituent enhances the compound's lipophilicity, improving its compatibility with organic solvents and biological membranes. These properties align with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized.

In recent years, the demand for O-2-(4-methylcyclohexyl)propylhydroxylamine has risen due to its role in developing novel therapeutics. For instance, hydroxylamine derivatives are being investigated for their antioxidant and anti-inflammatory properties, addressing growing consumer interest in health and wellness products. The compound's ability to act as a building block for N-O bond-containing molecules also makes it relevant in the design of enzyme inhibitors and prodrugs, topics frequently searched in academic and industrial databases.

From a technical perspective, the synthesis of O-2-(4-methylcyclohexyl)propylhydroxylamine involves multi-step organic reactions, often starting from 4-methylcyclohexanol or its derivatives. Advanced purification techniques, such as column chromatography or recrystallization, are employed to achieve high purity, ensuring its suitability for sensitive applications. Analytical methods like NMR spectroscopy and mass spectrometry are routinely used to confirm its identity and assess quality, reflecting the compound's importance in precision-driven industries.

Beyond pharmaceuticals, O-2-(4-methylcyclohexyl)propylhydroxylamine finds utility in material science, particularly in polymer modification and surface functionalization. Its reactive hydroxylamine group can form stable linkages with polymers, enhancing material properties such as adhesion, durability, and biocompatibility. This aligns with the surge in research on smart materials and biodegradable polymers, which dominate contemporary scientific discussions and search queries.

Environmental and regulatory considerations are also pivotal when working with O-2-(4-methylcyclohexyl)propylhydroxylamine. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure safety. Its biodegradability and ecological impact are areas of ongoing study, resonating with the global push toward sustainable chemical practices—a hot topic in both academic circles and public forums.

In summary, O-2-(4-methylcyclohexyl)propylhydroxylamine (CAS No. 2229416-54-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural uniqueness, combined with emerging applications in health and technology, positions it as a compound of enduring relevance. As research continues to uncover new uses, this molecule is poised to play a pivotal role in innovations that address modern challenges, from drug discovery to eco-friendly materials.